Cas no 204650-56-6 (Depsidellin B)

• Product Name: Depsidellin B
• CAS No: 204650-56-6
• MF: C₃₅H₄₄O₈
• MW: 592.719071388245
• CID: 285477
• Update Time: 2024-03-01

Depsidellin B Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,4-dihydroxy-6-pentyl-, 5-pentyl-1,3-phenylene ester (9CI)
• DepsidellinB
• Depsidellin B
• CID 101428608
• Benzoic acid, 2,4-dihydroxy-6-pentyl-, 5-pentyl-1,3-phenylene ester (9CI)

• Inchi： 1S/C35H44O8/c1-4-7-10-13-23-16-28(42-34(40)32-24(14-11-8-5-2)18-26(36)20-30(32)38)22-29(17-23)43-35(41)33-25(15-12-9-6-3)19-27(37)21-31(33)39/h16-22,36-39H,4-15H2,1-3H3
• InChI Key： VTNHTXKYXLPXSP-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC(=CC=1CCCCC)O)O)=O)C1C=C(C=C(C=1)CCCCC)OC(C1C(=CC(=CC=1CCCCC)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 43
• Rotatable Bond Count: 18
• Complexity: 760
• Topological Polar Surface Area: 134

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 764.4±60.0 °C(Predicted)
• pka: 7.19±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones